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Compound of Interest

Compound Name:
5-chloro-1H-indole-3-carbonyl

chloride

Cat. No.: B8653867

Get Quote

Executive Summary: The "Magic Chloro" Effect
The indole scaffold is a "privileged structure" in drug discovery, serving as the core for

endogenous ligands (serotonin, melatonin) and numerous pharmaceuticals.[1] However, the

introduction of a chlorine atom at the C5 position (5-chloroindole) frequently results in a "activity

cliff," significantly altering the molecule's pharmacokinetic and pharmacodynamic profile

compared to the parent indole.[1]

Key Differentiators:

Metabolic Stability: Substitution at C5 blocks the primary site of cytochrome P450-mediated

hydroxylation (a common metabolic soft spot in indoles), prolonging half-life (

).

Lipophilicity (LogP): The 5-chloro substituent increases lipophilicity, enhancing passive

membrane permeability and blood-brain barrier (BBB) penetration.
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Halogen Bonding: The chlorine atom can act as a Lewis acid, forming specific halogen

bonds with carbonyl oxygens or aromatic systems in the target protein's binding pocket,

increasing affinity.[1]

Mechanistic SAR & Therapeutic Applications
A. Anticancer Activity: Targeting Kinases (EGFR/BRAF)
While simple indole is biologically active, 5-chloroindole derivatives have emerged as potent

kinase inhibitors, specifically targeting EGFR (T790M mutants) and BRAF (V600E).[1][2]

Mechanism: 5-chloroindole-2-carboxylates occupy the ATP-binding pocket of kinases. The 5-

Cl group often projects into a hydrophobic sub-pocket (e.g., near Met790 in EGFR),

providing steric complementarity that the hydrogen atom in unsubstituted indole cannot offer.

[1]

Performance Data: In comparative assays against non-small cell lung cancer (NSCLC) and

melanoma lines, 5-chloro derivatives consistently outperform unsubstituted indoles.

Table 1: Comparative Antiproliferative Activity (IC50 in nM) Data synthesized from recent SAR

studies on indole-2-carboxylates.

Compound
Class

Substituent
(R)

Target
Cell Line
(A549)

Cell Line
(MCF-7)

Potency vs.
Ref

Indole

(Parent)
H Generic > 1000 nM > 1000 nM Low

5-

Chloroindole
m-piperidinyl EGFR/BRAF 68 nM 29 nM High

Erlotinib (Ref) - EGFR 80 nM 33 nM Baseline

Vemurafenib

(Ref)
- BRAF - - High
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Insight: The 5-chloro derivative (Compound 3e in literature) demonstrated a 1.2-fold higher

potency than the clinical standard Erlotinib against EGFR, attributed to the specific hydrophobic

interaction of the chlorine atom.

B. Antimicrobial & Antibiofilm Activity
Indole is a natural signaling molecule in bacteria (quorum sensing).[1] However, high

concentrations of halogenated indoles disrupt these signals.[1]

Biofilm Inhibition: Unsubstituted indole often promotes or has no effect on biofilm formation in

certain strains at physiological levels. In contrast, 5-chloroindole acts as a quorum-

quenching agent.

Data: Against Uropathogenic E. coli (UPEC), 5-chloroindole (20 µg/mL) inhibited biofilm

formation by 66%, whereas indole showed 0% inhibition at the same concentration.[1][3]

C. CNS Modulation: 5-HT3 Receptors
5-Chloroindole acts as a specific Positive Allosteric Modulator (PAM) of the 5-HT3 receptor, a

ligand-gated ion channel.[4][5]

Effect: It does not activate the receptor alone but potentiates the response to serotonin (5-

HT).

Comparison: Simple indole lacks this potent PAM activity. The 5-Cl analog increases the

apparent affinity of 5-HT for the receptor by approximately 2-fold, likely due to stabilization of

the open-channel conformation via allosteric binding sites distinct from the orthosteric site.

Visualizing the Mechanism
The following diagram illustrates the dual pathway inhibition (EGFR/BRAF) observed with 5-

chloroindole derivatives in cancer cells.
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Caption: Dual inhibition mechanism of 5-chloroindole derivatives targeting upstream EGFR and

downstream BRAF kinases.[1]

Validated Experimental Protocols
To ensure reproducibility and trustworthiness, the following protocols include self-validating

controls.

Protocol A: Quantitative Biofilm Inhibition Assay
(Crystal Violet)
Objective: Compare the anti-biofilm efficacy of 5-chloroindole vs. indole.

Preparation:

Dissolve 5-chloroindole and indole in DMSO (Stock: 10 mg/mL).

Control Validation: DMSO final concentration must be < 0.5% to avoid solvent toxicity.[1]

Inoculation:

Dilute overnight bacterial culture (e.g., E. coli or S. aureus) 1:100 in fresh Tryptic Soy

Broth (TSB).[1]

Seed 100 µL into 96-well flat-bottom polystyrene plates.

Treatment:

Add compounds at varying concentrations (e.g., 5, 10, 20, 50, 100 µg/mL).

Negative Control: TSB + Bacteria + DMSO (0.5%).[1]

Sterility Control: TSB only (No bacteria).

Incubation: Incubate statically at 37°C for 24 hours.

Staining:
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Discard supernatant (planktonic cells) and wash wells 3x with PBS.

Fix adherent biofilm with 150 µL methanol for 15 min. Air dry.

Stain with 150 µL Crystal Violet (0.1%) for 15 min.[1]

Wash with water and air dry.

Quantification:

Solubilize dye with 150 µL of 33% Acetic Acid.

Measure Absorbance at 590 nm (

).[1]

Calculation:

[1]

Protocol B: In Vitro Cytotoxicity (MTT Assay)
Objective: Determine IC50 values for anticancer activity.[1]

Seeding: Seed cancer cells (e.g., A549) at

cells/well in 96-well plates. Incubate 24h for attachment.

Treatment:

Add 5-chloroindole derivatives (serial dilution: 0.1 nM to 100 µM).

Positive Control: Erlotinib or Doxorubicin.[1]

Blank: Medium only (no cells).

Incubation: 48 to 72 hours at 37°C, 5% CO2.

MTT Addition:
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Add 10 µL MTT reagent (5 mg/mL in PBS) to each well.[1]

Incubate 4 hours (purple formazan crystals form).[1]

Solubilization:

Remove medium carefully.[1]

Add 100 µL DMSO to dissolve crystals.

Readout: Measure Absorbance at 570 nm (Ref 630 nm).

Validation Rule: The Z-factor of the assay must be > 0.5 for the data to be considered

statistically significant.

Strategic Recommendations for Drug Design
Based on the comparative data, the following design strategies are recommended:

Use 5-Chloro for Metabolic Blocking: If your indole lead compound suffers from rapid

clearance, introduce a chlorine at C5 to block P450 oxidation without drastically altering the

steric bulk (Chlorine radius 1.75 Å vs Hydrogen 1.20 Å).[1]

Target Hydrophobic Pockets: In kinase inhibitor design, the 5-chloro group is ideal for

accessing deep hydrophobic pockets (e.g., the "gatekeeper" region) that are inaccessible to

the parent indole.[1]

Biofilm Quenching: For antimicrobial applications, 5-chloroindole is a superior scaffold to

indole for non-bactericidal virulence attenuation (anti-virulence therapy).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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